2-Chloro-3-{[4-(1-methylethyl)phenoxy]methyl}pyridine

• Molecular Formula: C15H16ClNO
• Molecular Weight: 261.74 g/mol
• IUPAC Name: 2-chloro-3-[(4-propan-2-ylphenoxy)methyl]pyridine
• InChI: InChI=1S/C15H16ClNO/c1-11(2)12-5-7-14(8-6-12)18-10-13-4-3-9-17-15(13)16/h3-9,11H,10H2,1-2H3
• InChI Key: VTVLYIZOTGBYGM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)OCC2=C(N=CC=C2)Cl

Description

2-Chloro-3-{[4-(1-methylethyl)phenoxy]methyl}pyridine is a useful research compound. Its molecular formula is C15H16ClNO and its molecular weight is 261.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of triphenylphosphine (2740 mg), 4-isopropylphenol (1138 mg), (2-chloropyridin-3-yl)methanol (1000 mg) and dehydrated THF (20 mL) was added DEAD (40% toluene solution, 4549 mg) at room temperature over 30 min. The reaction mixture was stirred at room temperature for 2 hr, DEAD (40% toluene solution, 919 mg) was added at room temperature, and the mixture was stirred for 1 hr. The reaction mixture was concentrated under reduced pressure, and the residue was purified by silica gel column chromatography (ethyl acetate/hexane) to give the title compound (1623 mg) as an orange oil.